Cas no 134162-37-1 (3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-)
134162-37-1 structure
Product Name:3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-
CAS No:134162-37-1
MF:C19H24N2O4S
MW:376.469863891602
CID:159332
PubChem ID:131713
Update Time:2025-04-19
3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-
- 8-(benzenesulfonamido)-7-(3-pyridinyl)octanoic acid
- 8-(benzenesulfonamido)-7-pyridin-3-yloctanoic acid
- 3-Pyridineheptanoic acid, zeta-(((phenylsulfonyl)amino)methyl)-
- 8-[(phenylsulfonyl)amino]-7-(pyridin-3-yl)octanoic acid
- 8-Bspoa
- SCHEMBL9732595
- CHEMBL1196572
- 134162-37-1
- DTXSID50928482
- 8-[(Benzenesulfonyl)amino]-7-(pyridin-3-yl)octanoic acid
- CHEMBL557427
- 8-Benzenesulfonylamino-7-pyridin-3-yl-octanoic acid; hydrochloride
- BDBM50003758
-
- Inchi: 1S/C19H24N2O4S/c22-19(23)12-6-1-3-8-17(16-9-7-13-20-14-16)15-21-26(24,25)18-10-4-2-5-11-18/h2,4-5,7,9-11,13-14,17,21H,1,3,6,8,12,15H2,(H,22,23)
- InChI Key: IHYHXWDRZIXCRQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NCC(C1C=NC=CC=1)CCCCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 376.14567842g/mol
- Monoisotopic Mass: 376.14567842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 105Ų
3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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